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Compound of Interest

Compound Name: Mannitol hexanitrate

Cat. No.: B089765

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of Mannitol Hexanitrate (MHN), a
powerful secondary explosive, and detall its properties and the protocols for its synthesis and
handling. While historically used in detonators, its high sensitivity has largely precluded its use
in modern composite explosives, a topic that will be explored herein.

Introduction

Mannitol hexanitrate (MHN), also known as nitromannite, is a highly energetic nitrate ester
first synthesized in 1847.[1] As a secondary explosive, it requires a significant shock to
detonate but possesses a high detonation velocity.[2][3] It is formed through the nitration of
mannitol, a sugar alcohol.[3][4] Though it has seen some historical use in detonators and
blasting caps, its extreme sensitivity to stimuli such as shock, friction, and heat has limited its
application in modern composite explosives.[3][5][6] MHN is also a potent vasodilator and has
been investigated for medical applications, similar to other organic nitrates like nitroglycerin.[5]

[7]

Data Presentation

The following table summarizes the key physical and explosive properties of Mannitol
Hexanitrate.
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Property Value References
Chemical Formula CeHsNeO1s [2]

Molar Mass 452.15 g/mol [2]
Appearance White, powdery solid [2]

Density 1.73 g/cm3 [2][6]

Melting Point 107-112 °C (decomposes) [2]
Detonation Velocity 8260 m/s [2][3]
Oxygen Balance +7.1% [2][3]

Relative Effectiveness (RE)
1.70 [6]18]
Factor

N Insoluble in water; Soluble in
Solubility [2][7]
acetone, ethanol, and ether

Experimental Protocols
Synthesis of Mannitol Hexanitrate via Mixed Acid
Nitration

The most common method for synthesizing MHN is through the nitration of mannitol using a
mixture of concentrated nitric and sulfuric acids.[1][7] The sulfuric acid acts as a dehydrating
agent and catalyst.[7]

Materials:

D-Mannitol

Fuming Nitric Acid (98%+)

Concentrated Sulfuric Acid (98%)

Crushed Ice/lce Water
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Ethanol (for recrystallization)

Sodium Bicarbonate (for neutralization)

Beakers

Stirring Rod

Thermometer

Ice Bath

Vacuum Filtration Apparatus (Buchner funnel, filter paper, flask)

Procedure:

Chill fuming nitric acid in an ice bath to below 10°C.[5]

Slowly add D-mannitol to the chilled nitric acid in small portions, while vigorously stirring. The
temperature must be maintained below 10°C to prevent runaway reactions.[1][5]

Once all the mannitol has been added and dissolved, continue to cool the mixture.

Slowly and carefully add concentrated sulfuric acid dropwise to the mixture. The temperature
should be kept between 10-15°C during this addition.[5] The mixture will become a thick,
almost solid slurry.[5]

Allow the reaction to proceed for approximately one hour with occasional stirring.[5]

Pour the reaction mixture onto a large volume of crushed ice or ice water to precipitate the
crude MHN.[1][5]

Collect the precipitated solid via vacuum filtration and wash thoroughly with cold water until
the washings are neutral to litmus paper.

Further wash the crude product with a dilute sodium bicarbonate solution to neutralize any
remaining acid, followed by another wash with cold water.
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e Purify the crude MHN by recrystallization from ethanol.[1]

» Dry the purified crystals with great care, as dry MHN is highly sensitive to shock and friction.
[91[10]

Caution: The synthesis of mannitol hexanitrate is extremely hazardous and should only be
attempted by trained professionals in a properly equipped laboratory with appropriate safety
measures, including blast shields and remote handling equipment.

Characterization

o X-ray Diffraction (XRD) and Raman Spectroscopy: These techniques can be used to identify
the crystalline structure of MHN.[5] Studies have shown that MHN can exhibit different
polymorphs depending on its thermal history.[5][7] For instance, a structural transition is
observed around 105°C.[5][7]

Safety and Handling

o Sensitivity: Mannitol hexanitrate is extremely sensitive to shock, friction, and heat, and may
explode under these conditions.[2][9] Its sensitivity increases at temperatures above 75°C,
becoming more sensitive than nitroglycerin.[2][3]

» Storage and Transportation: Due to its instability, MHN should not be stored in a dry state.[2]
For transportation, it must be wetted with at least 40% water or a mixture of water and
alcohol to reduce its sensitivity.[9][10][11]

o Disposal: Small quantities of MHN can be neutralized by dissolving it in alcohol and slowly
adding a base like sodium hydroxide to hydrolyze it.[2] This reaction is highly exothermic and
requires careful temperature control.[2]

» Toxicity: If ingested, MHN is a potent vasodilator and can cause severe headaches.[2]

Visualizations
Synthesis Workflow
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Caption: Workflow for the mixed acid synthesis of Mannitol Hexanitrate.
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Logical Relationships in MHN Performance
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Caption: Relationship between MHN's properties and its explosive performance.

Application in Composite Explosives

While MHN exhibits impressive explosive performance characteristics, its application in modern
composite explosives is minimal. Composite explosives are formulations where an oxidizer is
combined with a fuel and a binder. A key driver in the development of modern composites,
particularly for military applications, is insensitivity to accidental detonation.

MHN's high sensitivity to impact and friction makes it unsuitable for formulations that need to
withstand rough handling and storage.[2][6] Historically, it was used in detonators, where a high
degree of sensitivity is a desirable trait to initiate a larger, less sensitive main charge.[3][5][6]
However, even in this role, it has largely been superseded by more stable compounds.

The research focus for composite explosives has shifted towards materials that offer a balance
of high performance and low sensitivity, such as plastic-bonded explosives (PBXs) that
incorporate compounds like RDX or HMX in a polymer matrix. The inherent instability of MHN
makes it a poor candidate for such applications.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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